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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B1680238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel neuraminidase inhibitor NSC-65847
and the well-established antiviral drug Oseltamivir. The information presented is intended to

assist researchers in evaluating these compounds for further investigation and development.

Introduction to Neuraminidase Inhibition
Neuraminidase is a crucial enzyme for the replication and propagation of influenza viruses and

certain bacteria, such as Streptococcus pneumoniae. It functions by cleaving sialic acid

residues from the surface of infected cells, which allows for the release of newly formed virions.

Inhibition of this enzyme is a clinically validated strategy for the treatment of influenza.

Oseltamivir (marketed as Tamiflu) is a widely used neuraminidase inhibitor. NSC-65847 is a

more recently identified compound with dual inhibitory activity against both viral and bacterial

neuraminidases.[1][2][3]

Signaling Pathway of Neuraminidase Action and
Inhibition
The following diagram illustrates the role of neuraminidase in the viral replication cycle and the

mechanism of action of its inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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